Cas no 2138552-34-6 (2-(propan-2-yl)-6-propylimidazo2,1-b1,3thiazole-5-sulfonyl chloride)

• Product Name: 2-(propan-2-yl)-6-propylimidazo2,1-b1,3thiazole-5-sulfonyl chloride
• CAS No: 2138552-34-6
• MF: C₁₁H₁₅ClN₂O₂S₂
• MW: 306.831999063492
• CID: 6520814
• PubChem ID: 165501043
• Update Time: 2025-07-02

2-(propan-2-yl)-6-propylimidazo2,1-b1,3thiazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-6-propylimidazo2,1-b1,3thiazole-5-sulfonyl chloride
• 2138552-34-6
• EN300-1197761
• 2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride

• Inchi： 1S/C11H15ClN2O2S2/c1-4-5-8-10(18(12,15)16)14-6-9(7(2)3)17-11(14)13-8/h6-7H,4-5H2,1-3H3
• InChI Key： MELQLIARTHYONE-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CCC)N=C2N1C=C(C(C)C)S2)(=O)=O

Computed Properties

• Exact Mass: 306.0263478g/mol
• Monoisotopic Mass: 306.0263478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-(propan-2-yl)-6-propylimidazo2,1-b1,3thiazole-5-sulfonyl chloride

Introduction to 2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride (CAS No. 2138552-34-6)

The compound 2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride (CAS No. 2138552-34-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of heterocyclic scaffolds with potential therapeutic applications. This compound belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Imidazo[2,1-b][1,3]thiazoles are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of sulfonyl chloride functionality at the 5-position of the imidazo[2,1-b][1,3]thiazole core enhances its reactivity and opens up possibilities for further derivatization into more complex molecules. The presence of both propan-2-yl and propyl substituents at the 2- and 6-positions respectively, contributes to the compound's unique electronic and steric properties, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, modifications at the 5-position with electrophilic groups such as sulfonyl chlorides have been shown to enhance binding affinity and metabolic stability. This compound has been extensively explored in academic and industrial research for its potential as an intermediate in the synthesis of novel therapeutic agents.

The synthesis of 2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the sulfonyl chloride group is achieved through chlorosulfonation followed by reaction with a suitable nucleophile. The choice of reagents and reaction conditions is critical to ensure high yield and purity of the final product.

One of the most compelling aspects of this compound is its potential as a building block for drug development. Researchers have leveraged its structural features to design molecules with enhanced pharmacological profiles. For example, studies have demonstrated that derivatives of this compound exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases.

The chemical properties of 2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride also make it an attractive candidate for further functionalization. The sulfonyl chloride group can be readily converted into other functional moieties such as carboxylic acids or amides through nucleophilic substitution reactions. This flexibility allows chemists to tailor the compound's properties for specific applications in drug design.

In conclusion,2-(propan-2-yl)-6-propylimidazo[2,1-b][1,3]thiazole-5-sulfonyl chloride (CAS No. 2138552-34-6) is a versatile and highly reactive intermediate with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers developing new therapeutic agents. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.